![molecular formula C9H7NO2S B1406080 5-Methoxybenzothiazole-2-carboxaldehyde CAS No. 854059-90-8](/img/structure/B1406080.png)
5-Methoxybenzothiazole-2-carboxaldehyde
Overview
Description
Synthesis Analysis
Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry . The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry . The extensive significance of benzo-fused heterocyclic moieties formation has led to broad and valuable different approaches for their synthesis .Chemical Reactions Analysis
Benzothiazole derivatives displayed antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .Scientific Research Applications
Fluorescence Derivatization Reagent
5-Methoxybenzothiazole derivatives have been evaluated for their use as fluorescence derivatization reagents in spectrofluorimetry and liquid chromatography. For example, 2-amino-5-methoxythiophenol, a related compound, shows favorable practical use as it reacts selectively with aromatic aldehydes in acidic media to form fluorescent products. These derivatives can be used for sensitive detection of aromatic aldehydes, highlighting the compound's utility in analytical chemistry (Nohta et al., 1993).
Intermediate in Organic Synthesis
5-Methoxybenzothiazole-2-carboxaldehyde and its derivatives serve as key intermediates in the synthesis of various organic compounds. For instance, they have been used in the synthesis of 2-substituted indoles, which are valuable in medicinal chemistry and materials science. These intermediates offer pathways to synthesize complex molecules, demonstrating the compound's versatility in organic synthesis (Comber & Moody, 1992).
Photolytic Reactions
Research on the photolytic reactions of certain heterocyclic compounds, including derivatives of this compound, shows that these compounds can undergo transformations under specific conditions to yield various benzaldehydes. These photolytic pathways are of interest for developing novel chemical synthesis methods and understanding the behavior of these compounds under light exposure (Georgarakis et al., 1971).
Enzyme Inhibition Studies
5-Substituted derivatives of methoxybenzothiazoles, which include compounds structurally related to this compound, have been synthesized and evaluated as potential inhibitors of enzymes like catechol O-methyltransferase. These studies are significant for drug discovery and understanding the interaction between synthetic compounds and biological molecules (Borchardt et al., 1982).
Mechanism of Action
Future Directions
Benzothiazole and its derivatives are of great interest due to their wide range of biological activities and medicinal applications . The development of novel antibiotics to control resistance problems is crucial . This study gives a current precis of research on the fabrication of 2-arylbenzothiazoles through different synthetic pathways and shall be helpful for researchers and scientists who are working in this field to make more potent biologically active benzothiazole-based drugs .
properties
IUPAC Name |
5-methoxy-1,3-benzothiazole-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2S/c1-12-6-2-3-8-7(4-6)10-9(5-11)13-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJIVKSSGLJFDDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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